Cas no 192564-53-7 (2-(4-Methylpiperazino)-5-trifluoromethylpyridine)

2-(4-Methylpiperazino)-5-trifluoromethylpyridine structure
192564-53-7 structure
Product Name:2-(4-Methylpiperazino)-5-trifluoromethylpyridine
CAS No:192564-53-7
MF:C11H14F3N3
MW:245.24417257309
MDL:MFCD00839913
CID:1025013
PubChem ID:829355
Update Time:2025-04-20

2-(4-Methylpiperazino)-5-trifluoromethylpyridine Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-4-(5-(trifluoromethyl)pyridin-2-yl)piperazine
    • 1-methyl-4-[5-(trifluoromethyl)-2-pyridinyl]-piperazine
    • 2-(4-Methylpiperazino)-5-trifluoromethylpyridine
    • AC1LGYXE
    • ACMC-209ew5
    • Ambcb9007551
    • CTK4E1024
    • SureCN8082196
    • SR-01000305141-1
    • DB-354864
    • CS-0212891
    • MFCD00839913
    • Piperazine, 1-methyl-4-[5-(trifluoromethyl)-2-pyridinyl]-
    • BOIFDXWRPSEUMD-UHFFFAOYSA-N
    • AKOS001175726
    • A880318
    • SR-01000305141
    • Z31193760
    • DTXSID10356702
    • 192564-53-7
    • 1-methyl-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine
    • BS-21988
    • SCHEMBL8082196
    • AE-848/32609040
    • 1-methyl-4-[5-(trifluoromethyl)-2-pyridinyl]piperazine
    • AF-399/32018043
    • MDL: MFCD00839913
    • Inchi: 1S/C11H14F3N3/c1-16-4-6-17(7-5-16)10-3-2-9(8-15-10)11(12,13)14/h2-3,8H,4-7H2,1H3
    • InChI Key: BOIFDXWRPSEUMD-UHFFFAOYSA-N
    • SMILES: FC(C1=CN=C(C=C1)N1CCN(C)CC1)(F)F

Computed Properties

  • Exact Mass: 245.11398195g/mol
  • Monoisotopic Mass: 245.11398195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 19.4Ų

2-(4-Methylpiperazino)-5-trifluoromethylpyridine Pricemore >>

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